Cas no 1421033-52-4 (N-Methyl-N-[(3R)-pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride)

N-Methyl-N-[(3R)-pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride structure
1421033-52-4 structure
Product Name:N-Methyl-N-[(3R)-pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
CAS No:1421033-52-4
MF:C12H16ClN3O
MW:253.727941513062
CID:2172879
Update Time:2023-08-05

N-Methyl-N-[(3R)-pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-n-methyl-n-(pyrrolidin-3-yl)benzo[d]oxazol-2-amine hydrochloride
    • N-Methyl-N-[(3R)-pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
    • Inchi: 1S/C12H15N3O.ClH/c1-15(9-6-7-13-8-9)12-14-10-4-2-3-5-11(10)16-12;/h2-5,9,13H,6-8H2,1H3;1H/t9-;/m1./s1
    • InChI Key: XRMAXHFVPOWLIM-SBSPUUFOSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N=C1N(C)[C@H]1CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Topological Polar Surface Area: 41.3
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